N-(4-methoxy-2,5-dimethylphenyl)-2-(4-morpholinyl)-2-thioxoacetamide

• IUPAC Name: N-(4-methoxy-2,5-dimethylphenyl)-2-morpholin-4-yl-2-sulfanylideneacetamide
• InChI: InChI=1S/C15H20N2O3S/c1-10-9-13(19-3)11(2)8-12(10)16-14(18)15(21)17-4-6-20-7-5-17/h8-9H,4-7H2,1-3H3,(H,16,18)
• InChI Key: CNOVBPIXCYPNHJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1OC)C)NC(=O)C(=S)N2CCOCC2
• Molecular Formula: C15H20N2O3S
• Molecular Weight: 308.4 g/mol

Description

N-(4-methoxy-2,5-dimethylphenyl)-2-(4-morpholinyl)-2-thioxoacetamide, also known as MMTA, is a chemical compound that has been extensively studied for its potential use in scientific research. MMTA is a thioxoamide derivative that has been found to exhibit various biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of N-(4-methoxy-2,5-dimethylphenyl)-2-(4-morpholinyl)-2-thioxoacetamide is not fully understood. However, it has been suggested that N-(4-methoxy-2,5-dimethylphenyl)-2-(4-morpholinyl)-2-thioxoacetamide may exert its pharmacological effects by inhibiting the production of reactive oxygen species (ROS) and reducing oxidative stress. N-(4-methoxy-2,5-dimethylphenyl)-2-(4-morpholinyl)-2-thioxoacetamide has also been found to inhibit the activity of various enzymes, including cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are involved in the inflammatory response.
Biochemical and Physiological Effects:
N-(4-methoxy-2,5-dimethylphenyl)-2-(4-morpholinyl)-2-thioxoacetamide has been found to exhibit various biochemical and physiological effects. It has been found to reduce inflammation and oxidative stress, which are associated with various diseases. N-(4-methoxy-2,5-dimethylphenyl)-2-(4-morpholinyl)-2-thioxoacetamide has also been found to exhibit anti-tumor effects and has been studied for its potential use in the treatment of various types of cancer. Additionally, N-(4-methoxy-2,5-dimethylphenyl)-2-(4-morpholinyl)-2-thioxoacetamide has been found to exhibit neuroprotective effects and has been studied for its potential use in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(4-methoxy-2,5-dimethylphenyl)-2-(4-morpholinyl)-2-thioxoacetamide in lab experiments is its ability to exhibit various pharmacological properties. N-(4-methoxy-2,5-dimethylphenyl)-2-(4-morpholinyl)-2-thioxoacetamide has been found to exhibit anti-inflammatory, anti-tumor, and neuroprotective effects, making it a potentially useful compound for studying various diseases. However, one of the limitations of using N-(4-methoxy-2,5-dimethylphenyl)-2-(4-morpholinyl)-2-thioxoacetamide in lab experiments is its limited solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on N-(4-methoxy-2,5-dimethylphenyl)-2-(4-morpholinyl)-2-thioxoacetamide. One area of research is the development of more efficient synthesis methods for N-(4-methoxy-2,5-dimethylphenyl)-2-(4-morpholinyl)-2-thioxoacetamide. Another area of research is the investigation of the potential use of N-(4-methoxy-2,5-dimethylphenyl)-2-(4-morpholinyl)-2-thioxoacetamide in the treatment of various diseases, including neurodegenerative diseases and cancer. Additionally, further research is needed to fully understand the mechanism of action of N-(4-methoxy-2,5-dimethylphenyl)-2-(4-morpholinyl)-2-thioxoacetamide and its potential side effects.

Scientific Research Applications

N-(4-methoxy-2,5-dimethylphenyl)-2-(4-morpholinyl)-2-thioxoacetamide has been extensively studied for its potential use in scientific research. It has been found to exhibit various pharmacological properties, including anti-inflammatory, anti-tumor, and anti-oxidant effects. N-(4-methoxy-2,5-dimethylphenyl)-2-(4-morpholinyl)-2-thioxoacetamide has also been found to exhibit neuroprotective effects and has been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.